Cas no 1354950-56-3 (2-(3-fluorophenyl)azetidine hydrochloride)

• Product Name: 2-(3-fluorophenyl)azetidine hydrochloride
• CAS No: 1354950-56-3
• MF: C₉H₁₁ClFN
• MW: 187.641744852066
• MDL: MFCD20502048
• CID: 4592398
• PubChem ID: 54595833
• Update Time: 2025-10-31

2-(3-fluorophenyl)azetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluorophenyl)azetidine hydrochloride

• MDL： MFCD20502048
• Inchi： 1S/C9H10FN.ClH/c10-8-3-1-2-7(6-8)9-4-5-11-9;/h1-3,6,9,11H,4-5H2;1H
• InChI Key： RHDJWJBTBUITKP-UHFFFAOYSA-N
• SMILES： N1CCC1C1=CC=CC(F)=C1.[H]Cl

Additional information on 2-(3-fluorophenyl)azetidine hydrochloride

Introduction to 2-(3-fluorophenyl)azetidine hydrochloride (CAS No. 1354950-56-3)

2-(3-fluorophenyl)azetidine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1354950-56-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of azetidine derivatives, featuring a fluorinated aromatic ring as a key structural motif. The presence of the hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further exploration in drug discovery and development.

The fluorophenyl moiety in the molecular structure of 2-(3-fluorophenyl)azetidine hydrochloride plays a crucial role in modulating its pharmacological properties. Fluoroaromatic compounds are widely recognized for their ability to influence metabolic stability, binding affinity, and overall pharmacokinetic profiles. In recent years, there has been an increasing interest in fluorinated heterocycles due to their unique electronic and steric properties, which can be exploited to design more effective and selective therapeutic agents.

One of the most compelling aspects of 2-(3-fluorophenyl)azetidine hydrochloride is its potential application in the development of novel pharmaceuticals. The azetidine ring is a small nitrogen-containing heterocycle that has been extensively studied for its role in various biological processes. Its structural framework allows for easy modifications, enabling chemists to tailor its properties for specific therapeutic targets. The combination of the fluorinated phenyl group and the azetidine core creates a versatile scaffold that can be further functionalized to enhance its biological activity.

Recent research has highlighted the significance of 2-(3-fluorophenyl)azetidine hydrochloride in addressing various therapeutic challenges. For instance, studies have demonstrated its potential as a precursor in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The fluorine atom's ability to enhance binding interactions with biological targets has been particularly noteworthy. This property has been leveraged to develop compounds with improved potency and selectivity.

In addition to its role in oncology, 2-(3-fluorophenyl)azetidine hydrochloride has shown promise in other therapeutic areas. Researchers have explored its potential as an intermediate in the synthesis of drugs targeting neurological disorders. The azetidine ring's ability to interact with specific enzymes and receptors has made it an attractive component in designing molecules that can modulate neurotransmitter activity. This has opened up new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 2-(3-fluorophenyl)azetidine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity, which are essential for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired molecular framework efficiently.

The pharmacological evaluation of 2-(3-fluorophenyl)azetidine hydrochloride has revealed several interesting properties. In vitro studies have indicated that this compound exhibits moderate affinity for certain protein targets, suggesting its potential as a lead compound for further optimization. Additionally, preliminary toxicity studies have shown that it is well-tolerated at relevant concentrations, which is a crucial factor in drug development.

The future prospects of 2-(3-fluorophenyl)azetidine hydrochloride are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the discovery and development of novel derivatives based on this scaffold. The integration of computational chemistry and high-throughput screening techniques will further enhance the efficiency of identifying new drug candidates.

In conclusion, 2-(3-fluorophenyl)azetidine hydrochloride (CAS No. 1354950-56-3) represents a significant advancement in medicinal chemistry. Its unique structural features and biological potential make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover its full spectrum of applications, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern medicine.